Cas no 1932136-12-3 (tert-butyl (1S,5R,6R)-6-amino-3-azabicyclo[3.2.0]heptane-3-carboxylate)

• Product Name: tert-butyl (1S,5R,6R)-6-amino-3-azabicyclo[3.2.0]heptane-3-carboxylate
• CAS No: 1932136-12-3
• MF: C₁₁H₂₀N₂O₂
• MW: 212.288702964783
• CID: 5266526
• Update Time: 2026-03-09

tert-butyl (1S,5R,6R)-6-amino-3-azabicyclo[3.2.0]heptane-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 3-Azabicyclo[3.2.0]heptane-3-carboxylic acid, 6-amino-, 1,1-dimethylethyl ester, (1S,5R,6R)-
• tert-butyl (1S,5R,6R)-6-amino-3-azabicyclo[3.2.0]heptane-3-carboxylate

• Inchi： 1S/C11H20N2O2/c1-11(2,3)15-10(14)13-5-7-4-9(12)8(7)6-13/h7-9H,4-6,12H2,1-3H3/t7-,8+,9-/m1/s1
• InChI Key： IIZSRECJUBGQCE-HRDYMLBCSA-N
• SMILES： [C@@]12([H])[C@@]([H])([C@H](N)C1)CN(C(OC(C)(C)C)=O)C2

Additional information on tert-butyl (1S,5R,6R)-6-amino-3-azabicyclo[3.2.0]heptane-3-carboxylate

tert-butyl (1S,5R,6R)-6-amino-3-azabicyclo[3.2.0]heptane-3-carboxylate: A Comprehensive Overview

The compound tert-butyl (1S,5R,6R)-6-amino-3-azabicyclo[3.2.0]heptane-3-carboxylate, with the CAS number 1932136-12-3, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique bicyclic structure, which combines a bicyclo[3.2.0]heptane framework with an amino group and a tert-butyl ester moiety. The stereochemistry of the compound is defined by its (1S,5R,6R) configuration, which plays a crucial role in its biological activity and potential applications.

Recent studies have highlighted the importance of bicyclic compounds in drug discovery, particularly in the development of bioactive molecules with enhanced pharmacokinetic properties. The presence of the amino group in this compound suggests potential applications as a precursor for peptide synthesis or as a building block in the construction of more complex molecules. Additionally, the tert-butyl ester group enhances the compound's stability and solubility, making it an attractive candidate for various chemical reactions.

The synthesis of tert-butyl (1S,5R,6R)-6-amino-3-azabicyclo[3.2.0]heptane-3-carboxylate involves advanced organic chemistry techniques, including ring-closing metathesis and stereoselective amino group installation. These methods ensure the preservation of the compound's stereochemistry, which is critical for its intended applications in medicinal chemistry.

In terms of biological activity, this compound has shown promise in preliminary assays targeting enzyme inhibition and receptor modulation. Researchers have explored its potential as a lead compound for the development of novel therapeutics in areas such as oncology and neurodegenerative diseases. The bicyclic structure provides a rigid framework that can be further modified to optimize binding affinity and selectivity.

The CAS number 1932136-12-3 serves as a unique identifier for this compound within chemical databases, facilitating its identification and retrieval in scientific literature and regulatory documents. This ensures that researchers can accurately reference and utilize the compound in their work without confusion with structurally similar entities.

In conclusion, tert-butyl (1S,5R,6R)-6-amino-3-azabicyclo[3.2.0]heptane-3-carboxylate represents a significant advancement in the field of organic synthesis and drug discovery. Its unique structure, stereochemistry, and functional groups make it a valuable tool for researchers seeking to develop innovative therapeutic agents.